![molecular formula C10H13Cl2N3 B6265085 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride CAS No. 1003587-73-2](/img/no-structure.png)
5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride
Overview
Description
5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride, commonly referred to as 5,6,7,8,9-Pyridoazepine, is an organic compound found in a variety of plants and animals. It is structurally related to the amino acid tryptophan and is an important intermediate in the biosynthesis of indole alkaloids and other biologically active compounds. 5,6,7,8,9-Pyridoazepine has been studied for its potential therapeutic applications in the treatment of a range of diseases and disorders, including cancer, inflammation, neurological conditions, and more.
Scientific Research Applications
Bcl-xL Protein Inhibition for Cancer Treatment
The compound has been investigated as a Bcl-xL protein inhibitor. Bcl-xL is an anti-apoptotic protein that plays a crucial role in cancer cell survival. By inhibiting Bcl-xL, this compound could potentially induce apoptosis (programmed cell death) in cancer cells. Researchers are exploring its use as a pro-apoptotic agent for treating various cancers .
Heterocyclic Compound Research
The pyrido[2,3-d]azepine scaffold is part of a class of bicyclic heterocyclic compounds. Researchers have shown interest in pyrido[2,3-d]pyrimidin-7(8H)-ones, which share structural similarities with our compound. These derivatives have been studied for their potential biological activities, including anti-cancer properties .
Pharmaceutical Testing
The compound is available for pharmaceutical testing as a high-quality reference standard. Researchers can use it to validate analytical methods, assess purity, and ensure accurate results in drug development and quality control .
Mechanism of Action
Target of Action
The primary target of 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride is the Bcl-xL protein . This protein plays a crucial role in regulating cell death by inhibiting apoptosis, which is the process of programmed cell death .
Mode of Action
5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride acts as an inhibitor of the Bcl-xL protein . By inhibiting this protein, the compound promotes apoptosis, leading to the death of cells . This can be particularly useful in the treatment of diseases characterized by excessive cell proliferation, such as cancer .
Biochemical Pathways
The compound affects the apoptotic pathways within the cell . By inhibiting the Bcl-xL protein, it disrupts the balance between pro-apoptotic and anti-apoptotic signals within the cell . This disruption triggers the apoptotic pathway, leading to cell death .
Pharmacokinetics
It is known that the compound is a solid, usually a white to pale yellow crystalline powder . It has some solubility and can dissolve in some organic solvents . These properties may influence its absorption, distribution, metabolism, and excretion (ADME) in the body.
Result of Action
The primary result of the action of 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride is the induction of apoptosis . By promoting cell death, the compound can help control the growth of abnormal cells, such as cancer cells .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride involves the reaction of 2-aminopyridine with 1,2-dibromopropane followed by cyclization and subsequent reaction with sodium cyanide to form the desired compound.", "Starting Materials": [ "2-aminopyridine", "1,2-dibromopropane", "sodium cyanide", "hydrochloric acid", "water" ], "Reaction": [ "Step 1: 2-aminopyridine is reacted with 1,2-dibromopropane in the presence of a base such as potassium carbonate to form the intermediate 2-(pyridin-2-yl)propan-1-amine.", "Step 2: The intermediate is then cyclized by heating with hydrochloric acid to form the pyrido[2,3-d]azepine ring system.", "Step 3: The resulting compound is then reacted with sodium cyanide in the presence of water to form the carbonitrile group.", "Step 4: The final product is obtained by treating the compound with hydrochloric acid to form the dihydrochloride salt." ] } | |
CAS RN |
1003587-73-2 |
Product Name |
5H,6H,7H,8H,9H-pyrido[2,3-d]azepine-2-carbonitrile dihydrochloride |
Molecular Formula |
C10H13Cl2N3 |
Molecular Weight |
246.1 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl 3-[(1S)-1-hydroxyethyl]azetidine-1-carboxylate](/img/structure/B6265008.png)